11-Hydroxyicosa-5,8,12,14-tetraenoic acid
11-Hydroxyicosa-5,8,12,14-tetraenoic acid
(±)11-HETE is an oxylipin formed non-enzymatically from arachidonic acid. Levels of (±)11-HETE are increased in an in vitro model of lipid peroxidation induced by ferrous ammonium sulfate (FAS) in rat brain homogenates. Levels are also increased in rat liver in an in vivo model of lipid peroxidation induced by carbon tetrachloride (CCl4). It has been found in skin extracts from individuals with psoriasis and in atherosclerotic plaques.
(±)11-HETE is one of the six monohydroxy fatty acids produced by the non-enzymatic oxidation of arachidonic acid. The individual R and S isomers of racemic HETEs have been separated and identified using chiral phase HPLC. The racemic HETEs have been quantified as an index of lipid peroxidation using GC/MS.
(±)11-HETE is one of the six monohydroxy fatty acids produced by the non-enzymatic oxidation of arachidonic acid. The individual R and S isomers of racemic HETEs have been separated and identified using chiral phase HPLC. The racemic HETEs have been quantified as an index of lipid peroxidation using GC/MS.
Brand Name:
Vulcanchem
CAS No.:
73804-65-6
VCID:
VC21252381
InChI:
InChI=1S/C20H32O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)
SMILES:
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
11-Hydroxyicosa-5,8,12,14-tetraenoic acid
CAS No.: 73804-65-6
Cat. No.: VC21252381
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)11-HETE is an oxylipin formed non-enzymatically from arachidonic acid. Levels of (±)11-HETE are increased in an in vitro model of lipid peroxidation induced by ferrous ammonium sulfate (FAS) in rat brain homogenates. Levels are also increased in rat liver in an in vivo model of lipid peroxidation induced by carbon tetrachloride (CCl4). It has been found in skin extracts from individuals with psoriasis and in atherosclerotic plaques. (±)11-HETE is one of the six monohydroxy fatty acids produced by the non-enzymatic oxidation of arachidonic acid. The individual R and S isomers of racemic HETEs have been separated and identified using chiral phase HPLC. The racemic HETEs have been quantified as an index of lipid peroxidation using GC/MS. |
|---|---|
| CAS No. | 73804-65-6 |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | 11-hydroxyicosa-5,8,12,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23) |
| Standard InChI Key | GCZRCCHPLVMMJE-UHFFFAOYSA-N |
| SMILES | CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)O |
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